N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H21N3O4S/c1-25-16-9-7-15(8-10-16)19-18(22)20-11-13-21(14-12-20)26(23,24)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,19,22)
• InChI Key: FANQRLUNIVOLDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide, also known as PIPESO, is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has gained popularity due to its unique chemical properties and diverse applications in various fields of research.

Scientific Research Applications

N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide has been widely used in scientific research due to its unique chemical properties. It is commonly used as a buffer in biochemical and physiological experiments due to its ability to maintain a constant pH over a wide range of temperatures. It is also used as a stabilizer for enzymes and proteins, as well as a chelator for metal ions. Furthermore, N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide has been used as a ligand for drug discovery and development, as well as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide is not well understood. However, it is believed to act as a buffer by accepting or donating protons to maintain a constant pH. It may also interact with metal ions and stabilize enzymes and proteins by chelating with them.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide has been shown to have a minimal effect on biochemical and physiological processes, making it an ideal buffer for various experiments. It has been found to be non-toxic, non-carcinogenic, and non-mutagenic, making it safe for use in both in vitro and in vivo experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide is its ability to maintain a constant pH over a wide range of temperatures. This makes it suitable for various biochemical and physiological experiments that require a stable pH. It is also non-toxic, non-carcinogenic, and non-mutagenic, making it safe for use in experiments. However, one limitation of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide is that it may interfere with certain assays due to its ability to chelate with metal ions.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide. One area of research could focus on developing new synthetic methods to produce N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide with higher yields and purity. Another area of research could focus on exploring the potential of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide as a ligand for drug discovery and development. Additionally, further research could be conducted to better understand the mechanism of action of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide and its interactions with metal ions.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide involves the reaction of N-(4-methoxyphenyl)piperazine with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide as a white crystalline solid. This synthetic method has been optimized to produce high yields of N-(4-methoxyphenyl)-4-(phenylsulfonyl)-1-piperazinecarboxamide with high purity, making it suitable for various scientific applications.